Cas no 31737-02-7 (2-amino-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one)

• Product Name: 2-amino-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• CAS No: 31737-02-7
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• MDL: MFCD00466623
• CID: 314581
• PubChem ID: 700998
• Update Time: 2025-05-21

2-amino-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-1,3,4-Thiadiazolo[3,2-a]pyrimidin-5-one,2-amino-7-methyl-
• 2-AMINO-7-METHYL-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• 2-Amino-7-methyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• 2-amino-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one
• 4-Chloro-1-methyl-1H-pyrazole-3-carboxylic?acid
• AKOS000670362
• EN300-05641
• Z56921108
• 2-amino-7-methyl-5-oxo-5h-1,3,4-thiadiazolo[3,2-a]pyrimidine
• CS-0078642
• 31737-02-7
• DTXSID90351472
• EU-0052291
• 2-amino-7-methyl-4-hydro-1,3,4-thiadiazolino[3,2-a]pyrimidin-5-one
• MFCD00466623
• D73949
• HMS1684I12
• Oprea1_330916

• MDL： MFCD00466623
• Inchi： 1S/C6H6N4OS/c1-3-2-4(11)10-6(8-3)12-5(7)9-10/h2H,1H3,(H2,7,9)
• InChI Key： BUKDQMJGUPDVST-UHFFFAOYSA-N
• SMILES： S1C(N)=NN2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 182.02638
• Monoisotopic Mass: 182.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 330.7°Cat760mmHg
• Flash Point: 153.8°C
• Refractive Index: 1.873
• PSA: 71.05

Additional information on 2-amino-7-methyl-5H-1,3,4thiadiazolo3,2-apyrimidin-5-one

Introduction to 2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one (CAS No. 31737-02-7)

2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one, identified by its Chemical Abstracts Service (CAS) number 31737-02-7, is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of thiadiazolo[3,2-α]pyrimidines, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both amino and methyl substituents in its structure enhances its reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one consists of a fused ring system comprising a thiadiazole ring connected to a pyrimidine ring. This arrangement creates a unique electronic environment that can interact with biological targets in multiple ways. The compound’s nitrogen-rich framework allows for hydrogen bonding interactions, while the sulfur atom contributes to its ability to participate in various chemical reactions, including nucleophilic substitutions and metal coordination. These features make it an attractive candidate for drug discovery programs targeting a wide range of diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of thiadiazolo[3,2-α]pyrimidine derivatives. Several studies have highlighted their potential as antimicrobial agents, anticancer agents, and kinase inhibitors. For instance, modifications of this core structure have led to the identification of compounds with inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in inflammatory and autoimmune diseases. The amino group at the 2-position and the methyl group at the 7-position provide specific handles for further derivatization, enabling researchers to fine-tune the pharmacokinetic and pharmacodynamic profiles of analogs.

One of the most compelling aspects of 2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one is its role as a building block in medicinal chemistry. Its ability to serve as a precursor for more complex scaffolds has been leveraged in several high-throughput screening campaigns aimed at identifying novel bioactive molecules. Researchers have synthesized various derivatives by introducing different substituents at strategic positions within the ring system. These derivatives have shown promise in preclinical studies as inhibitors of pathways relevant to cancer progression and neurological disorders.

The synthesis of 2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors under controlled conditions. The introduction of the amino and methyl groups often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a biochemical perspective, the interaction between 2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-α]pyrimidin-5-one and biological targets can be modulated by subtle changes in its structure. For example, computational studies have predicted that variations in the substitution pattern can influence binding affinity and selectivity for specific proteins. These insights have guided the design of next-generation compounds with improved therapeutic potential. Additionally, the compound’s ability to cross-link with biological molecules has been explored as a strategy for developing novel therapeutic agents that target protein-protein interactions.

The growing body of research on thiadiazolo[3,2-α]pyrimidine derivatives underscores their importance as pharmacophores in drug discovery. Several patents have been filed for compounds derived from this scaffold that exhibit desirable pharmacological properties. As our understanding of disease mechanisms continues to evolve, new opportunities will arise for leveraging the versatility of this structural motif. Future studies may focus on optimizing synthetic routes to reduce costs and improving formulations for better bioavailability.

In conclusion,2-amino-7-methyl-5H-1,3,4thiadiazolo[3,2-a]pyrimidinone (CAS No. 31737- 02- 7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for functionalization, making it a valuable tool for developing novel therapeutic agents. As advancements continue in synthetic chemistry and computational biology, the potential applications of this compound are expected to expand significantly, contributing to innovations in drug discovery and treatment strategies.